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Compound of Interest

Compound Name: Dimethyl icosanedioate

Cat. No.: B1362715 Get Quote

This guide provides a comprehensive technical overview of Dimethyl icosanedioate (CAS

42235-38-1), a long-chain aliphatic diester.[1][2] It is intended for researchers, scientists, and

drug development professionals who require a thorough understanding of this compound's

fundamental properties, synthesis, and analytical characterization. This document emphasizes

the practical application of scientific principles to ensure a robust understanding of Dimethyl
icosanedioate's behavior in a laboratory setting.

Introduction and Significance
Dimethyl icosanedioate, also known as Dimethyl eicosanedioate, is a C22 linear dicarboxylic

acid dimethyl ester.[1] Its long alkyl chain and terminal ester functionalities impart unique

physicochemical properties, making it a valuable molecule in various scientific and industrial

domains. Primarily, it serves as a monomer in the synthesis of polyesters and polyamides,

contributing to the flexibility and durability of the resulting polymers. It also finds application as

a high-performance plasticizer and a lubricant additive.[1] In the biomedical field, long-chain

dicarboxylic acids and their esters are being investigated for their potential roles in treating

inflammatory diseases such as arthritis, asthma, and dermatitis, attributed to their anti-

inflammatory and immunomodulatory properties.[3]

Physicochemical Properties
A thorough understanding of a compound's physical and chemical properties is paramount for

its effective application and manipulation in a research and development setting. The properties

of Dimethyl icosanedioate are summarized in the table below.
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Property Value Source

Molecular Formula C₂₂H₄₂O₄ [1][2]

Molecular Weight 370.57 g/mol [1][2]

IUPAC Name dimethyl icosanedioate [4]

CAS Number 42235-38-1 [1][2]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 66 °C [5][6]

Boiling Point 223 °C at 2 mmHg [5][6]

Purity >95.0% (by GC) [1]

Synthesis and Purification
The most common and straightforward method for synthesizing Dimethyl icosanedioate is the

Fischer esterification of icosanedioic acid with methanol, catalyzed by a strong acid. This is a

reversible reaction, and to drive the equilibrium towards the product, an excess of the alcohol is

typically used, which also serves as the solvent.

Synthesis Workflow
The following diagram illustrates the workflow for the synthesis and purification of Dimethyl
icosanedioate.
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Caption: Workflow for the synthesis and purification of Dimethyl icosanedioate.
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Detailed Synthesis Protocol
This protocol is a representative procedure for the synthesis of Dimethyl icosanedioate based

on the Fischer esterification of dicarboxylic acids.

Materials:

Icosanedioic acid

Anhydrous methanol

Concentrated sulfuric acid

Deionized water

Diethyl ether (or other suitable organic solvent)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous sodium sulfate

Procedure:

To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add

icosanedioic acid and an excess of anhydrous methanol (e.g., 20-30 molar equivalents).

Slowly and carefully, add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 molar

equivalents) to the stirring mixture.

Heat the reaction mixture to reflux and maintain for several hours (e.g., 4-8 hours). The

reaction progress can be monitored by Thin Layer Chromatography (TLC) or by withdrawing

small aliquots for analysis by GC or HPLC.

Once the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol under reduced pressure using a rotary evaporator.
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To the residue, add deionized water and transfer the mixture to a separatory funnel.

Extract the aqueous layer with diethyl ether (or another suitable organic solvent) three times.

Combine the organic extracts and wash successively with saturated sodium bicarbonate

solution (to neutralize the acid catalyst) and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude Dimethyl icosanedioate.

Purification Protocol
The crude product can be purified by recrystallization or column chromatography.

Recrystallization:

Dissolve the crude product in a minimum amount of a hot solvent in which it is soluble (e.g.,

methanol or ethanol).

Slowly add a co-solvent in which the product is less soluble (e.g., hexane or cold water) until

the solution becomes slightly turbid.

Allow the solution to cool slowly to room temperature, and then place it in an ice bath to

facilitate crystallization.

Collect the crystals by vacuum filtration, wash with a small amount of the cold

recrystallization solvent mixture, and dry under vacuum.

Analytical Characterization
A suite of analytical techniques is employed to confirm the identity, purity, and structure of the

synthesized Dimethyl icosanedioate.

Spectroscopic Analysis
NMR spectroscopy is a powerful tool for elucidating the molecular structure of Dimethyl
icosanedioate.
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¹H NMR: The proton NMR spectrum is expected to show a singlet for the six methyl protons

of the two ester groups at approximately 3.67 ppm. The methylene protons adjacent to the

carbonyl groups (α-protons) should appear as a triplet at around 2.3 ppm. The methylene

protons β to the carbonyls are expected at approximately 1.6 ppm, while the remaining

methylene protons in the long alkyl chain will likely appear as a broad multiplet between 1.2

and 1.4 ppm.

¹³C NMR: The carbon NMR spectrum will be characterized by a peak for the carbonyl

carbons of the ester groups at around 174 ppm. The methoxy carbons will appear at

approximately 51 ppm. The α-methylene carbons are expected around 34 ppm, and the β-

methylene carbons around 25 ppm. The remaining methylene carbons in the chain will have

signals in the range of 29-30 ppm.

The IR spectrum of Dimethyl icosanedioate will exhibit characteristic absorption bands for the

ester functional group. A strong, sharp peak corresponding to the C=O stretching vibration is

expected in the region of 1750-1735 cm⁻¹. Additionally, two distinct C-O stretching bands will

be present in the 1300-1000 cm⁻¹ region. The C-H stretching vibrations of the alkyl chain will

appear just below 3000 cm⁻¹.

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule. For Dimethyl icosanedioate, the molecular ion peak [M]⁺ at m/z 370.57

would be expected. Common fragmentation patterns for long-chain diesters include the loss of

a methoxy group (-OCH₃) to give a fragment at m/z 339, and cleavage at the α-β carbon-

carbon bond.

Chromatographic Analysis
Chromatographic techniques are essential for assessing the purity of Dimethyl icosanedioate
and for monitoring reaction progress.

GC is a suitable method for determining the purity of the volatile Dimethyl icosanedioate.

Typical GC Protocol:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

Carrier Gas: Helium or Hydrogen.
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Injector Temperature: 250-280 °C.

Oven Program: A temperature gradient program is typically used, for example, starting at

100 °C, holding for 1 minute, then ramping up to 300 °C at a rate of 10-20 °C/min.

Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS).

HPLC can also be used for purity assessment, particularly for less volatile impurities or for

monitoring the reaction mixture.

Typical HPLC Protocol (Reversed-Phase):

Column: A C18 or C8 reversed-phase column.

Mobile Phase: A gradient of water and a polar organic solvent such as acetonitrile or

methanol.

Detector: A UV detector (at a low wavelength, as Dimethyl icosanedioate lacks a strong

chromophore) or a more universal detector like an Evaporative Light Scattering Detector

(ELSD) or a Charged Aerosol Detector (CAD).

Safety and Handling
Dimethyl icosanedioate should be handled with appropriate safety precautions in a well-

ventilated laboratory. It is advisable to wear personal protective equipment, including safety

glasses, gloves, and a lab coat. According to the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS), it may cause skin irritation (H315), serious eye irritation

(H319), and may cause respiratory irritation (H335).[4]

Conclusion
This technical guide has provided a detailed overview of the fundamental characteristics of

Dimethyl icosanedioate. By understanding its physicochemical properties, synthesis and

purification methods, and the principles of its analytical characterization, researchers and

scientists can confidently and effectively utilize this versatile compound in their work. The

provided protocols and data serve as a valuable resource for the successful handling and

application of Dimethyl icosanedioate in various scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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